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Compound of Interest

Compound Name: 4'-Bromomethyl-2-cyanobiphenyl

Cat. No.: B120350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and precautionary

measures for 4'-Bromomethyl-2-cyanobiphenyl (CAS No. 114772-54-2), a key intermediate

in the synthesis of various pharmaceuticals. The information is intended to equip laboratory and

manufacturing personnel with the knowledge to handle this compound responsibly and mitigate

potential risks.

Chemical Identification and Properties
4'-Bromomethyl-2-cyanobiphenyl, also known by synonyms such as 2-(4-

(bromomethyl)phenyl)benzonitrile and Bromo OTBN, is a biphenyl derivative with a

bromomethyl group and a cyano group on opposite phenyl rings.[1] Its primary application is in

the synthesis of angiotensin II receptor antagonists, including losartan and valsartan.[2]

Table 1: Chemical and Physical Properties
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Property Value Reference

CAS Number 114772-54-2 [3]

Molecular Formula C₁₄H₁₀BrN [4]

Molecular Weight 272.14 g/mol [4]

Appearance
Off-white to cream

powder/crystalline powder
[5][6]

Melting Point 125-128 °C [5]

Boiling Point 413.2 ± 38.0 °C at 760 mmHg [5]

Flash Point 203.7 ± 26.8 °C [2]

Solubility Limited water solubility [4]

Hazard Identification and Classification
4'-Bromomethyl-2-cyanobiphenyl is classified as a hazardous substance. The Global

Harmonized System (GHS) classification indicates several potential health and environmental

risks.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[7]

Skin Irritation 2 H315: Causes skin irritation[7]

Eye Irritation 2
H319: Causes serious eye

irritation[7]

Skin Sensitization 1
H317: May cause an allergic

skin reaction[3][8]

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects[7]

Hazardous to the Aquatic

Environment, Acute
1

H400: Very toxic to aquatic

life[9]

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects[3][8]

Signal Word: Warning[7][8]

Hazard Pictograms:

Safety and Handling Precautions
Strict adherence to safety protocols is mandatory when handling 4'-Bromomethyl-2-
cyanobiphenyl to minimize exposure and ensure a safe working environment.

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood.[8]

Ensure that safety showers and eyewash stations are readily accessible.[5][7]

Use a closed system or local exhaust ventilation to control the dispersion of dust.[7]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this compound.
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Table 3: Recommended Personal Protective Equipment

Protection Type Specification Reference

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield. Conforming to EN 166

(EU) or NIOSH (US).

[8][10]

Skin Protection

Impervious and fire/flame

resistant clothing. Chemical-

resistant gloves (inspect before

use).

[8][10]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate filter cartridge.

[8]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[7] Do not breathe dust.[5] Wash hands

thoroughly after handling.[7]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[8] Store

locked up and away from incompatible materials such as strong oxidizing agents, acids, and

bases.[5][7] Protect from moisture.[7]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure Reference

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[5][8]

Skin Contact

Immediately take off all

contaminated clothing. Wash

the affected area with plenty of

soap and water. Seek medical

attention if irritation or a rash

occurs.

[5][7][8]

Eye Contact

Rinse cautiously with water for

at least 15 minutes, also under

the eyelids. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

[5][8][11]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Call a

poison control center or doctor

immediately.

[5][8]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[8]

Specific Hazards: May produce hazardous decomposition products in a fire, such as

hydrogen cyanide.[5]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[5]

Accidental Release Measures:
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Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE to avoid

dust formation and contact with the substance.[8]

Environmental Precautions: Prevent the substance from entering drains, as it is very toxic to

aquatic life.[3][8]

Containment and Cleanup: Sweep up the spilled material and place it in a suitable, closed

container for disposal.[8]

Toxicological and Ecotoxicological Data
Understanding the toxicological profile of 4'-Bromomethyl-2-cyanobiphenyl is essential for

risk assessment.

Table 5: Toxicological Data

Test Species Result Reference

Acute Oral Toxicity

(LD50)
Rat > 2,000 mg/kg [12]

Germ Cell

Mutagenicity
Assessment

Suspected of inducing

heritable mutations in

human germ cells

[7]

Table 6: Ecotoxicological Data
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Test Species Result Duration Reference

Toxicity to fish

(NOEC)

Oncorhynchus

mykiss (Rainbow

trout)

0.21 mg/L 96 h [8]

Toxicity to

daphnia (EC100)
Daphnia magna 1 mg/L 48 h [8]

Toxicity to algae

(EC50)

Desmodesmus

subspicatus

(Green algae)

1.1 mg/L 72 h [8]

Toxicity to

microorganisms

(EC50)

Activated sludge > 1000 mg/L 3 h [8]

Methodologies for Key Experiments
The following section details a common experimental protocol for the synthesis of 4'-
Bromomethyl-2-cyanobiphenyl.

Synthesis via Radical Bromination
This method involves the bromination of 4'-methyl-2-cyanobiphenyl using a radical initiator.

Materials:

4'-methyl-2-cyanobiphenyl

N-bromosuccinimide (NBS) or Bromine (Br₂)

Radical initiator (e.g., 2,2'-azobis(2-methylpropionitrile) - AIBN, or benzoyl peroxide - BPO)

Solvent (e.g., 1,2-dichloroethane, diethyl carbonate)

Round-bottom flask

Magnetic stirrer
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Heating mantle or light source (for photo-initiation)

Condenser

Filtration apparatus

Procedure:

Dissolve 4'-methyl-2-cyanobiphenyl in the chosen solvent within the round-bottom flask.[7][8]

Add the brominating agent (NBS or Br₂) and the radical initiator to the solution.[7][8]

Heat the mixture to reflux or irradiate with a suitable light source to initiate the reaction.[7][8]

The reaction is exothermic and should be controlled.[7]

Maintain the reaction conditions for a specified period (e.g., 4 hours) until completion, which

can be monitored by techniques like TLC or HPLC.[7]

After the reaction is complete, cool the mixture.[8]

If necessary, quench the reaction (e.g., with sodium bisulfite if Br₂ was used).[10]

Wash the organic phase with water to remove impurities.[7]

Dry the organic phase and concentrate it to obtain the crude product.[7]

Purify the crude 4'-Bromomethyl-2-cyanobiphenyl by recrystallization from a suitable

solvent system (e.g., ethylene dichloride/n-heptane or isopropanol).[3][8]

Filter and dry the purified product under vacuum.[8]

Visualized Workflows and Relationships
The following diagrams illustrate key workflows and the synthetic relationship of 4'-
Bromomethyl-2-cyanobiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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